Cas no 896317-18-3 (N-2-(benzenesulfonyl)-2-(furan-2-yl)ethyl-N'-(3-methoxyphenyl)methylethanediamide)

• Product Name: N-2-(benzenesulfonyl)-2-(furan-2-yl)ethyl-N'-(3-methoxyphenyl)methylethanediamide
• CAS No: 896317-18-3
• MF: C₂₂H₂₂N₂O₆S
• MW: 442.484884738922
• CID: 6026084
• PubChem ID: 16032304
• Update Time: 2025-08-02

N-2-(benzenesulfonyl)-2-(furan-2-yl)ethyl-N'-(3-methoxyphenyl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-2-(benzenesulfonyl)-2-(furan-2-yl)ethyl-N'-(3-methoxyphenyl)methylethanediamide
• N'-[2-(benzenesulfonyl)-2-(furan-2-yl)ethyl]-N-[(3-methoxyphenyl)methyl]oxamide
• MFCD06734039
• N-[2-(benzenesulfonyl)-2-(furan-2-yl)ethyl]-N'-[(3-methoxyphenyl)methyl]ethanediamide
• AKOS001583648
• HMS1903E22
• NCGC00136427-01
• AKOS021649512
• SR-01000022874
• F2569-0064
• 896317-18-3
• N-[2-(2-furyl)-2-(phenylsulfonyl)ethyl]-N'-(3-methoxybenzyl)ethanediamide
• N1-(2-(furan-2-yl)-2-(phenylsulfonyl)ethyl)-N2-(3-methoxybenzyl)oxalamide
• SR-01000022874-1
• CHEMBL2357871
• G856-5216

• Inchi： 1S/C22H22N2O6S/c1-29-17-8-5-7-16(13-17)14-23-21(25)22(26)24-15-20(19-11-6-12-30-19)31(27,28)18-9-3-2-4-10-18/h2-13,20H,14-15H2,1H3,(H,23,25)(H,24,26)
• InChI Key： KOXPXNXCFALYGE-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC(OC)=C1)(=O)C(NCC(S(C1=CC=CC=C1)(=O)=O)C1=CC=CO1)=O

Computed Properties

• Exact Mass: 442.11985760g/mol
• Monoisotopic Mass: 442.11985760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 701
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 123Ų

Additional information on N-2-(benzenesulfonyl)-2-(furan-2-yl)ethyl-N'-(3-methoxyphenyl)methylethanediamide

Research Brief on N-2-(benzenesulfonyl)-2-(furan-2-yl)ethyl-N'-(3-methoxyphenyl)methylethanediamide (CAS: 896317-18-3)

N-2-(benzenesulfonyl)-2-(furan-2-yl)ethyl-N'-(3-methoxyphenyl)methylethanediamide (CAS: 896317-18-3) is a novel synthetic compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, including a benzenesulfonyl group, a furan ring, and a methoxyphenyl moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, making it a subject of significant interest for researchers in drug discovery and development.

The synthesis of N-2-(benzenesulfonyl)-2-(furan-2-yl)ethyl-N'-(3-methoxyphenyl)methylethanediamide involves a multi-step process that ensures high yield and purity. Key steps include the sulfonylation of the furan-2-yl ethylamine derivative followed by coupling with 3-methoxyphenyl methylethanediamide. Advanced spectroscopic techniques such as NMR and mass spectrometry have been employed to confirm the structure and purity of the compound. Recent optimizations in the synthetic route have improved scalability, making it feasible for larger-scale production and further preclinical studies.

Pharmacological evaluations of N-2-(benzenesulfonyl)-2-(furan-2-yl)ethyl-N'-(3-methoxyphenyl)methylethanediamide have revealed its potential as a modulator of specific biological targets. In vitro studies have demonstrated its activity against certain enzymes and receptors implicated in inflammatory and oncogenic pathways. Notably, the compound has shown selective inhibition of key signaling molecules, suggesting its utility in developing targeted therapies for conditions such as cancer and chronic inflammation. Further mechanistic studies are underway to elucidate its precise mode of action and potential off-target effects.

Recent preclinical studies have explored the pharmacokinetic and toxicological profiles of N-2-(benzenesulfonyl)-2-(furan-2-yl)ethyl-N'-(3-methoxyphenyl)methylethanediamide. Initial findings indicate favorable absorption and distribution properties, with moderate metabolic stability. Toxicological assessments have shown a manageable safety profile at therapeutic doses, although further studies are required to assess long-term effects. These results underscore the compound's potential as a candidate for further development and highlight the need for comprehensive in vivo studies to validate its efficacy and safety.

In conclusion, N-2-(benzenesulfonyl)-2-(furan-2-yl)ethyl-N'-(3-methoxyphenyl)methylethanediamide (CAS: 896317-18-3) represents a promising avenue for research in chemical biology and drug discovery. Its unique structural attributes, coupled with its demonstrated biological activity, position it as a valuable compound for further investigation. Ongoing and future studies will be critical in determining its therapeutic potential and translating these findings into clinical applications. Researchers are encouraged to explore collaborative opportunities to accelerate the development of this compound and its derivatives.